![molecular formula C16H18ClN3O5S2 B254519 Ethyl 2-({[5-chloro-2-(ethylsulfonyl)pyrimidin-4-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate](/img/structure/B254519.png)
Ethyl 2-({[5-chloro-2-(ethylsulfonyl)pyrimidin-4-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-({[5-chloro-2-(ethylsulfonyl)pyrimidin-4-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate, also known as ECDMT, is a chemical compound that has been synthesized for various research purposes. It belongs to the class of thiophene derivatives and has shown potential in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of Ethyl 2-({[5-chloro-2-(ethylsulfonyl)pyrimidin-4-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of DPP-4, which plays a role in glucose metabolism and insulin secretion. It has also been shown to inhibit the activity of COX-2, which is involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In vivo studies have shown that this compound can improve glucose tolerance and insulin sensitivity in diabetic animals.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 2-({[5-chloro-2-(ethylsulfonyl)pyrimidin-4-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate in lab experiments is its high yield synthesis method. This compound is also stable under normal laboratory conditions. However, one limitation is that this compound is not widely available and can be expensive to synthesize.
Future Directions
There are several future directions for the research and development of Ethyl 2-({[5-chloro-2-(ethylsulfonyl)pyrimidin-4-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate. One direction is to further investigate its potential as an anti-cancer agent. Another direction is to study its effects on other signaling pathways and enzymes. Additionally, the development of more efficient and cost-effective synthesis methods for this compound could lead to its wider use in scientific research.
In conclusion, this compound is a promising chemical compound that has shown potential in various scientific research applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the field of medicinal chemistry.
Synthesis Methods
The synthesis of Ethyl 2-({[5-chloro-2-(ethylsulfonyl)pyrimidin-4-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate involves the reaction of 2-amino-4,5-dimethylthiophene-3-carboxylic acid with ethyl chloroformate and 5-chloro-2-(ethylsulfonyl)pyrimidine-4-amine in the presence of a base such as triethylamine. The reaction results in the formation of this compound as a yellow solid with a high yield.
Scientific Research Applications
Ethyl 2-({[5-chloro-2-(ethylsulfonyl)pyrimidin-4-yl]carbonyl}amino)-4,5-dimethylthiophene-3-carboxylate has been used in various scientific research applications, including medicinal chemistry, drug discovery, and pharmacology. It has been shown to have potential as an anti-inflammatory, anti-cancer, and anti-diabetic agent. This compound has also been studied for its ability to inhibit the activity of certain enzymes such as dipeptidyl peptidase-4 (DPP-4) and cyclooxygenase-2 (COX-2).
properties
Molecular Formula |
C16H18ClN3O5S2 |
---|---|
Molecular Weight |
431.9 g/mol |
IUPAC Name |
ethyl 2-[(5-chloro-2-ethylsulfonylpyrimidine-4-carbonyl)amino]-4,5-dimethylthiophene-3-carboxylate |
InChI |
InChI=1S/C16H18ClN3O5S2/c1-5-25-15(22)11-8(3)9(4)26-14(11)20-13(21)12-10(17)7-18-16(19-12)27(23,24)6-2/h7H,5-6H2,1-4H3,(H,20,21) |
InChI Key |
JOXSDJAOHIOGQS-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2=NC(=NC=C2Cl)S(=O)(=O)CC |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2=NC(=NC=C2Cl)S(=O)(=O)CC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.